Cas no 1881680-40-5 (6-((2-Methoxyethyl)amino)pyridazin-3-ol)

• Product Name: 6-((2-Methoxyethyl)amino)pyridazin-3-ol
• CAS No: 1881680-40-5
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5719888
• PubChem ID: 121205009
• Update Time: 2025-07-19

6-((2-Methoxyethyl)amino)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-((2-methoxyethyl)amino)pyridazin-3-ol
• 3-(2-methoxyethylamino)-1H-pyridazin-6-one
• SCHEMBL20812337
• 1881680-40-5
• AKOS026713527
• F1967-2109
• 3(2H)-Pyridazinone, 6-[(2-methoxyethyl)amino]-
• 6-((2-Methoxyethyl)amino)pyridazin-3-ol

• Inchi： 1S/C7H11N3O2/c1-12-5-4-8-6-2-3-7(11)10-9-6/h2-3H,4-5H2,1H3,(H,8,9)(H,10,11)
• InChI Key： UCKNPXBQSYENSM-UHFFFAOYSA-N
• SMILES： O(C)CCNC1C=CC(NN=1)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 10.90±0.40(Predicted)

Additional information on 6-((2-Methoxyethyl)amino)pyridazin-3-ol

Comprehensive Overview of 6-((2-Methoxyethyl)amino)pyridazin-3-ol (CAS No. 1881680-40-5)

6-((2-Methoxyethyl)amino)pyridazin-3-ol (CAS No. 1881680-40-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridazine family, a heterocyclic scaffold known for its versatility in drug discovery and material science. The presence of a methoxyethylamino substituent enhances its solubility and bioavailability, making it a promising candidate for further development.

In recent years, the demand for pyridazine derivatives has surged, driven by their applications in kinase inhibition and central nervous system (CNS) drug design. Researchers are particularly interested in 6-((2-Methoxyethyl)amino)pyridazin-3-ol due to its potential role in modulating enzymatic activity. Its CAS No. 1881680-40-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in modern chemistry is the optimization of small molecule therapeutics. 6-((2-Methoxyethyl)amino)pyridazin-3-ol aligns with this trend, as its structure allows for facile derivatization, enabling the creation of novel analogs with improved efficacy. This compound’s hydrogen-bonding capacity and electron-rich aromatic system make it a valuable building block for medicinal chemistry projects.

Another area of interest is the compound’s potential in sustainable agriculture. With growing concerns about pesticide resistance, agrochemical researchers are exploring pyridazine-based compounds as alternatives to traditional crop protection agents. The methoxyethyl side chain in 6-((2-Methoxyethyl)amino)pyridazin-3-ol may contribute to enhanced environmental compatibility, a key factor in green chemistry initiatives.

From a synthetic perspective, 6-((2-Methoxyethyl)amino)pyridazin-3-ol offers intriguing possibilities. Its preparation typically involves nucleophilic substitution reactions on pyridazine cores, a process that has been refined to achieve high yields and purity. The compound’s CAS No. 1881680-40-5 is often referenced in patent literature, underscoring its industrial significance.

In the context of drug delivery systems, the hydrophilic-lipophilic balance (HLB) of 6-((2-Methoxyethyl)amino)pyridazin-3-ol is noteworthy. This property facilitates its incorporation into nanocarriers and liposomal formulations, addressing challenges related to bioavailability and targeted release. Such advancements are critical for next-generation therapeutics.

As the scientific community continues to explore structure-activity relationships (SAR), 6-((2-Methoxyethyl)amino)pyridazin-3-ol remains a focal point. Its CAS No. 1881680-40-5 is frequently cited in studies investigating molecular docking and computational chemistry, highlighting its role in rational drug design.

In summary, 6-((2-Methoxyethyl)amino)pyridazin-3-ol (CAS No. 1881680-40-5) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and adaptability position it as a valuable asset in ongoing research efforts.